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Compound of Interest

Compound Name: 1-(2-Aminoethyl)pyrrolidine

Cat. No.: B145720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Aminoethyl)pyrrolidine, a

versatile heterocyclic building block. The document details its chemical identity, properties, and

significant applications in synthetic chemistry, particularly in the development of novel

therapeutics. While this guide focuses on the chemical synthesis and utility of 1-(2-
Aminoethyl)pyrrolidine, it is important to note that publicly available quantitative data on its

specific biological activities, such as efficacy, toxicity, and pharmacokinetic profiles, is limited.

The primary role of this compound is as a precursor or intermediate in the synthesis of more

complex, biologically active molecules.

Chemical Identity and Synonyms
1-(2-Aminoethyl)pyrrolidine is a cyclic secondary amine that serves as a valuable scaffold in

organic synthesis. Accurate identification is crucial for researchers, and this compound is

known by several synonyms.

Table 1: Synonyms and Identifiers for 1-(2-Aminoethyl)pyrrolidine
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Identifier Type Value

Systematic Name 1-(2-Aminoethyl)pyrrolidine

IUPAC Name 2-(pyrrolidin-1-yl)ethan-1-amine[1][2]

Common Synonyms

N-(2-Aminoethyl)pyrrolidine[1][3][4], 1-

Pyrrolidineethanamine[1][4][5], 2-(1-

Pyrrolidinyl)ethylamine[3][4][5]

CAS Number 7154-73-6[1][2][3][4][5]

Molecular Formula C6H14N2[1][2][4][5]

Molecular Weight 114.19 g/mol [1][2][4][5]

Physicochemical Properties
The physical and chemical properties of 1-(2-Aminoethyl)pyrrolidine are essential for its

handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data for 1-(2-Aminoethyl)pyrrolidine

Property Value

Appearance Clear colorless to light brown liquid[3]

Boiling Point 66-70 °C at 23 mmHg

Density 0.901 g/mL at 25 °C

Refractive Index n20/D 1.468

Flash Point 47 °C

Solubility Miscible with water and most organic solvents.

Applications in Synthesis
1-(2-Aminoethyl)pyrrolidine is a key intermediate in the synthesis of a variety of more

complex molecules, owing to its bifunctional nature, possessing both a secondary and a
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primary amine.

Pharmaceutical Synthesis
The pyrrolidine moiety is a common feature in many biologically active compounds. 1-(2-
Aminoethyl)pyrrolidine serves as a crucial starting material for the synthesis of molecules

targeting a range of therapeutic areas, most notably neurological disorders.[6] For example, it

is used in the creation of derivatives that have shown potential as anticonvulsant agents.

Coordination Chemistry
The nitrogen atoms in 1-(2-Aminoethyl)pyrrolidine can act as ligands, forming stable

complexes with various metal ions. This property is exploited in the field of coordination

chemistry to develop novel catalysts and materials. For instance, it has been used in the

preparation of one-dimensional coordination polymers of nickel(II).[7]

General Synthetic Workflow
While specific, detailed experimental protocols for the synthesis of 1-(2-
Aminoethyl)pyrrolidine are not readily available in the public domain, a general workflow for

the synthesis of pyrrolidine derivatives can be illustrated. This often involves the reaction of a

suitable precursor with an amine, followed by cyclization and subsequent functional group

manipulations.

Below is a generalized workflow representing the synthesis of a derivative using 1-(2-
Aminoethyl)pyrrolidine.
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A generalized workflow for the synthesis of a pyrrolidine derivative.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and application of 1-(2-
Aminoethyl)pyrrolidine are highly specific to the target molecule. Researchers are advised to

consult the primary literature for protocols relevant to their specific synthetic targets. The
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following provides a generalized procedure for the acylation of 1-(2-Aminoethyl)pyrrolidine, a

common reaction type for this intermediate.

General Protocol for N-Acylation:

Dissolution: Dissolve 1-(2-Aminoethyl)pyrrolidine (1.0 equivalent) in a suitable aprotic

solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen,

argon).

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Acylating Agent: Add the acylating agent (e.g., an acyl chloride or anhydride, 1.0-

1.2 equivalents) dropwise to the cooled solution while stirring. A base (e.g., triethylamine,

pyridine) may be added to scavenge the acid byproduct.

Reaction: Allow the reaction to warm to room temperature and stir for a period determined by

reaction monitoring (e.g., by thin-layer chromatography).

Work-up: Quench the reaction with water or a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic

solvent.

Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent

(e.g., sodium sulfate, magnesium sulfate), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by a suitable method, such as column chromatography

on silica gel.

Signaling Pathways and Biological Activity
As an intermediate, 1-(2-Aminoethyl)pyrrolidine is not typically studied for its direct

interaction with signaling pathways. The biological activity and mechanism of action are

properties of the final drug molecules synthesized from it. For instance, derivatives of this

compound have been investigated for their activity as sigma receptor ligands, but the specific

signaling cascades are elucidated for the final compounds, not the pyrrolidine precursor itself.

Therefore, diagrams of signaling pathways directly involving 1-(2-Aminoethyl)pyrrolidine are
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not applicable. Researchers interested in the biological effects of derivatives should consult

studies pertaining to those specific molecules.

Conclusion
1-(2-Aminoethyl)pyrrolidine is a valuable and versatile chemical intermediate with significant

applications in the synthesis of pharmaceuticals and specialty chemicals. Its utility as a building

block is well-established. While a comprehensive biological profile of the compound itself is not

widely documented, its importance in the pipeline of drug discovery and development is

undeniable. This guide serves as a foundational resource for professionals working with this

compound, providing key information on its identity, properties, and synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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